Cas no 2680822-32-4 (3-Bromo-2-fluoro-5-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 3-Bromo-2-fluoro-5-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2680822-32-4
• MF: C₉H₄BrF₄NO₃
• MW: 330.030575752258
• CID: 5626628
• PubChem ID: 165928567
• Update Time: 2025-06-25

3-Bromo-2-fluoro-5-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28295456
• 2680822-32-4
• 3-bromo-2-fluoro-5-(2,2,2-trifluoroacetamido)benzoic acid
• 3-Bromo-2-fluoro-5-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C9H4BrF4NO3/c10-5-2-3(15-8(18)9(12,13)14)1-4(6(5)11)7(16)17/h1-2H,(H,15,18)(H,16,17)
• InChI Key： WWYCHOUUCRZGDV-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=O)O)C=C(C=1)NC(C(F)(F)F)=O)F

Computed Properties

• Exact Mass: 328.93107g/mol
• Monoisotopic Mass: 328.93107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-Bromo-2-fluoro-5-(2,2,2-trifluoroacetamido)benzoic acid

Introduction to 3-Bromo-2-fluoro-5-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680822-32-4)

3-Bromo-2-fluoro-5-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680822-32-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, a fluorine atom, and a trifluoroacetamido group, which collectively contribute to its diverse chemical and biological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of 3-Bromo-2-fluoro-5-(2,2,2-trifluoroacetamido)benzoic acid is particularly noteworthy due to the presence of multiple functional groups. The bromine atom at the 3-position and the fluorine atom at the 2-position introduce halogen functionalities that can significantly influence the compound's reactivity and solubility. The trifluoroacetamido group at the 5-position adds further complexity and reactivity to the molecule. These structural features make it an attractive candidate for various chemical transformations and biological studies.

The synthesis of 3-Bromo-2-fluoro-5-(2,2,2-trifluoroacetamido)benzoic acid has been reported in several studies. One common approach involves the sequential introduction of the bromine and fluorine atoms followed by the attachment of the trifluoroacetamido group. For instance, a typical synthetic route might start with 3-bromo-2-fluorobenzoic acid, which can be synthesized from commercially available starting materials through halogenation reactions. The trifluoroacetamido group can then be introduced via an amide coupling reaction using trifluoroacetic anhydride or trifluoroacetyl chloride. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

In terms of biological activities, 3-Bromo-2-fluoro-5-(2,2,2-trifluoroacetamido)benzoic acid has shown promising results in various assays. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors. For example, it has been investigated for its ability to inhibit kinases, which are key enzymes involved in signal transduction pathways and are often implicated in diseases such as cancer and inflammatory disorders. The trifluoroacetamido group is particularly important in this context as it can enhance the binding affinity and selectivity of the compound towards its target proteins.

Beyond enzymatic inhibition, 3-Bromo-2-fluoro-5-(2,2,2-trifluoroacetamido)benzoic acid has also been studied for its potential anti-inflammatory properties. In vitro assays have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. These findings suggest that it could be a valuable lead compound for developing new anti-inflammatory drugs.

The pharmacokinetic properties of 3-Bromo-2-fluoro-5-(2,2,2-trifluoroacetamido)benzoic acid have also been evaluated in preclinical studies. These studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. For instance, it has good oral bioavailability and a reasonable half-life in plasma, making it suitable for further development as a therapeutic agent.

In addition to its potential therapeutic applications, 3-Bromo-2-fluoro-5-(2,2,2-trifluoroacetamido)benzoic acid has also been explored as a tool compound in chemical biology research. Its unique structure allows it to serve as a scaffold for designing more complex molecules with tailored biological activities. For example, researchers have used it as a starting point for developing potent inhibitors of specific protein-protein interactions (PPIs), which are challenging targets in drug discovery.

The safety profile of 3-Bromo-2-fluoro-5-(2,2,2-trifluoroacetamido)benzoic acid is another important aspect that has been investigated. Preclinical toxicity studies have shown that it is generally well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further safety assessments are necessary before it can be advanced to clinical trials.

In conclusion, 3-Bromo-2-fluoro-5-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680822-34) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with diverse biological activities and favorable pharmacokinetic properties. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential. As more data becomes available from preclinical and clinical studies, this compound may prove to be a valuable addition to the arsenal of drugs used to treat various diseases.